3-(2-methoxyphenyl)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(2-methoxyphenyl)-9-(2-morpholin-4-ylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C24H26N2O5/c1-28-21-5-3-2-4-17(21)20-15-30-24-18(23(20)27)6-7-22-19(24)14-26(16-31-22)9-8-25-10-12-29-13-11-25/h2-7,15H,8-14,16H2,1H3
• InChI Key: ORDRVWAOCBOKFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=COC3=C(C2=O)C=CC4=C3CN(CO4)CCN5CCOCC5
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol
• CAS No.: 929444-57-5

Description

3-(2-Methoxyphenyl)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a chromeno-oxazine derivative characterized by:

• Core structure: A fused chromene-oxazine ring system.
• Position 9: 2-Morpholinoethyl chain, contributing polarity and hydrogen-bonding capabilities due to the morpholine moiety (a six-membered ring containing one oxygen and one nitrogen atom).

Biological Activity

The compound 3-(2-methoxyphenyl)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one represents a novel class of oxazinyl flavonoids that have garnered attention for their potential biological activities. This article explores the synthesis, biological evaluation, and mechanisms of action of this compound, drawing on recent research findings.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that incorporate various functional groups to enhance biological activity. The use of one-pot multi-component reactions has been effective in achieving high yields and purity of the target compound. For example, a recent study demonstrated the synthesis of related oxazinyl flavonoids through a systematic approach that included modifications to the flavone backbone and the introduction of different substituents on the oxazine ring .

Antiviral Activity

Research has highlighted the antiviral properties of oxazinyl flavonoids. In particular, compounds similar to 3-(2-methoxyphenyl)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one have shown moderate to excellent antiviral activities against the Tobacco Mosaic Virus (TMV). In vivo studies indicated that several derivatives exhibited higher antiviral efficacy than ribavirin, a standard antiviral agent . The mechanism of action was elucidated through molecular docking studies, which suggested that these compounds could effectively interact with viral proteins and inhibit virus assembly.

Antifungal Activity

In addition to antiviral effects, these compounds have also been evaluated for their antifungal properties . A series of oxazinyl flavonoids demonstrated significant inhibitory effects against various plant pathogens in vitro. For instance, certain derivatives achieved inhibition rates exceeding 50% against pathogens like Sclerotinia sclerotiorum and Physalospora piricola . The structure-activity relationship (SAR) analysis revealed that specific substitutions on the benzene ring enhanced antifungal activity.

The biological activity of 3-(2-methoxyphenyl)-9-(2-morpholinoethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is believed to be mediated through several mechanisms:

• Inhibition of Viral Replication : By binding to viral proteins and preventing their assembly.
• Enzyme Inhibition : Compounds have shown potential as inhibitors for enzymes like α-glucosidase and Protoporphyrinogen IX oxidase (PPO), which are critical targets in both antiviral and herbicidal applications .
• Antioxidant Properties : Some studies suggest that flavonoid derivatives possess antioxidant capabilities that contribute to their overall biological efficacy.

Case Studies

• Antiviral Efficacy Against TMV : One study reported that derivatives containing phenylethyl groups exhibited significantly improved anti-TMV activity compared to standard treatments. Compound 6p , for instance, demonstrated an inactivation activity of 63%, surpassing ribavirin's 39% .
• Antifungal Activity Evaluation : Another investigation explored the antifungal effects against common agricultural pathogens. The results indicated that certain oxazinyl flavonoids had inhibition rates above 80% against Physalospora piricola, showcasing their potential as natural fungicides .

Data Tables

Compound	Activity Type	IC50 (μM)	Comparison Standard
6p	Anti-TMV	500	Ribavirin (750)
6a	Antifungal (S. sclerotiorum)	<50	Apigenin
6h	Antifungal (P. piricola)	<20	-

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Variations and Physicochemical Properties

The substituents at positions 3 and 9 significantly influence solubility, crystallinity, and bioactivity. Key comparisons include:

Table 1: Substituent and Physical Property Comparison

Compound Name	R1 (Position 3)	R2 (Position 9)	Melting Point (°C)	Yield (%)	Key Features	Reference
Target Compound	2-Methoxyphenyl	2-Morpholinoethyl	Not reported	Not given	Polar morpholine enhances solubility	-
4-(4-Methoxyphenyl)-9-(4-methylbenzyl)...	4-Methoxyphenyl	4-Methylbenzyl	Not reported	Not given	Lipophilic benzyl group
3-(4-Fluorophenyl)-9-(2-hydroxyethyl)...	4-Fluorophenyl	2-Hydroxyethyl	149–151	81	Hydroxyethyl enables H-bonding
9-Benzyl-2-phenyl... (6a)	Phenyl	Benzyl	138–140	40	Low yield, moderate crystallinity
Compound 7 ()	4-Methoxyphenyl	Furan-3-ylmethyl	Not reported	Not given	Heterocyclic furan enhances bioactivity

Key Observations :

• Morpholinoethyl vs. Benzyl: The morpholine group (target compound) is more polar than benzyl (6a, 6b), likely improving aqueous solubility and pharmacokinetics.
• Substituent Position: 2-Methoxy (target) vs.
• Heterocyclic Groups: Furan-3-ylmethyl () and morpholinoethyl (target) introduce heteroatoms, which may enhance interactions with biological targets .